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Compound of Interest

Compound Name: 2-Fluoro-3-iodobenzoic acid

Cat. No.: B1353627 Get Quote

For Immediate Reference: Essential Safety and Handling Protocols

This document provides critical safety and logistical information for the proper handling and

disposal of 2-Fluoro-3-iodobenzoic acid (CAS No. 447464-03-1). Adherence to these

guidelines is paramount for ensuring a safe laboratory environment for all personnel.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Fluoro-3-iodobenzoic acid is a hazardous substance that requires careful handling to

prevent adverse health effects.[1] It is classified as toxic if swallowed, a skin irritant, a serious

eye irritant, and may cause respiratory irritation.[1] The following table summarizes the required

Personal Protective Equipment (PPE) to mitigate these risks.
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Exposure Route Hazard Required PPE
OSHA Regulation

(USA)

Dermal (Skin)
Causes skin irritation.

[1]

Chemical-resistant

gloves (e.g., Nitrile

rubber), lab coat, and

suitable protective

clothing.[1][2][3]

29 CFR 1910.138:

Hand Protection[1]

Ocular (Eyes)
Causes serious eye

irritation.[1]

Chemical safety

goggles or a face

shield.[1][3]

29 CFR 1910.133:

Eye and Face

Protection[1]

Inhalation
May cause respiratory

irritation.[1]

Use in a well-

ventilated area or

under a chemical

fume hood.[3] If

ventilation is

inadequate, wear a

NIOSH-approved

respirator.[1]

29 CFR 1910.134:

Respiratory

Protection[1]

Ingestion Toxic if swallowed.[1]

Do not eat, drink, or

smoke when using

this product. Wash

hands thoroughly after

handling.[1][4]

N/A

Operational Handling and Emergency Procedures
Proper operational procedures are essential to minimize exposure and manage spills

effectively. Always handle this compound in a designated area, away from incompatible

materials.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure that an emergency eye wash fountain and safety

shower are readily accessible.[1]
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Engineering Controls: All work should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[3]

Personal Protection: Don the appropriate PPE as outlined in the table above.

Dispensing: Carefully weigh and dispense the solid material, avoiding the generation of dust.

[1]

Post-Handling: After use, thoroughly wash hands and any exposed skin with soap and water.

[4] Contaminated clothing should be removed and washed before reuse.[1]

Emergency First Aid Measures:

If Swallowed: Immediately call a poison center or doctor. Rinse mouth.[1]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice.

[1]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing and get immediate medical attention.[1]

Spill Management and Waste Disposal
In the event of a spill, evacuate unnecessary personnel and ensure adequate ventilation.[1]

Spill Cleanup Protocol:

Wear the appropriate PPE, including respiratory protection.

For solid spills, sweep or shovel the material into a suitable, labeled container for disposal.[1]

Minimize dust generation during this process.

For wet spills, use an inert absorbent material to contain the spill before placing it in a

labeled container.
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Wash the spill area thoroughly with water. Prevent runoff from entering drains.[5]

Waste Disposal Plan: All waste containing 2-Fluoro-3-iodobenzoic acid must be treated as

hazardous waste.

Dispose of the contents and container in accordance with local, state, and federal

regulations at an approved waste disposal plant.[1][4]

It is recommended to use an authorized incinerator equipped with an afterburner and a flue

gas scrubber for disposal.[1]

Logical Workflow for Safe Handling
The following diagram illustrates the procedural flow for safely handling 2-Fluoro-3-
iodobenzoic acid, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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